Cas no 78393-18-7 (Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-)

Cyclotrisiloxane, hexakis(1,1-dimethylethyl)- structure

78393-18-7 structure

Product Name:Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-

CAS No:78393-18-7

MF:C₂₄H₅₄O₃Si₃

MW:474.940270900726

CID:534569

PubChem ID:634487

Update Time:2025-04-19

Cyclotrisiloxane, hexakis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-
- 2,2,4,4,6,6-hexatert-butyl-1,3,5,2,4,6-trioxatrisilinane
- DTXSID20348294
- SCHEMBL11117854
- JJVBZRJJLKKWQD-UHFFFAOYSA-N
- 78393-18-7
- 2,2,4,4,6,6-Hexatert-butyl-1,3,5,2,4,6-trioxatrisilinane #
- 2,2,4,4,6,6-hexa-t-butylcyclotrisiloxane
- Hexa-t-butylcyclotrisiloxane
- Inchi： 1S/C24H54O3Si3/c1-19(2,3)28(20(4,5)6)25-29(21(7,8)9,22(10,11)12)27-30(26-28,23(13,14)15)24(16,17)18/h1-18H3
- InChI Key： JJVBZRJJLKKWQD-UHFFFAOYSA-N
- SMILES： [Si]1(C(C)(C)C)(C(C)(C)C)O[Si](C(C)(C)C)(C(C)(C)C)O[Si](C(C)(C)C)(C(C)(C)C)O1

Computed Properties

Exact Mass: 474.33807518g/mol
Monoisotopic Mass: 474.33807518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Cyclotrisiloxane, hexakis(1,1-dimethylethyl)- Production Method

Production Method 1

421-83-0

96284-27-4

78393-18-7

117559-35-0

85272-31-7

74010-26-7

Reaction Conditions

1.1 Solvents: tert-Butyl methyl ether ; -78 °C; -78 °C → rt

Reference

Synthesis and crystal structures of tBu-substituted disiloxanes tBu2SiX-O-SiYtBu2 (X = Y = OH, Br; X = OH, Y = H) and of the adducts tBu3SiOH.(HO3SCF3)0.5.H2O and tBu3SiOLi.(LiO3SCF3)2.(H2O)2

Lerner, H.-W.; Scholz, S.; Wiberg, N.; Polborn, K.; Bolte, M.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(10), 1863-1870